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Cat. No.: B1676451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyldymron, with the CAS number 42609-73-4, is a phenylurea herbicide. This technical

guide provides a comprehensive overview of its chemical properties, mechanism of action,

physiological effects on plants, metabolic fate, and analytical methodologies. The primary mode

of action of Methyldymron is the inhibition of Photosystem II (PSII), a critical component of the

photosynthetic electron transport chain. This disruption leads to a cascade of events, ultimately

causing plant death. This document consolidates available data on its synthesis, herbicidal

efficacy, and the biochemical pathways it impacts, presenting it in a structured format for

researchers and professionals in drug development and agricultural science.

Chemical and Physical Properties
Methyldymron is a substituted urea compound with the chemical name N-methyl-N'-(1-methyl-

1-phenylethyl)-N-phenylurea. Its fundamental properties are summarized in the table below.
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Property Value Reference

CAS Number 42609-73-4

Molecular Formula C₁₇H₂₀N₂O

Molecular Weight 268.36 g/mol

IUPAC Name
1-methyl-3-(1-methyl-1-

phenylethyl)-1-phenylurea

Appearance White to off-white powder

Solubility

Soluble in organic solvents

such as methanol and

acetone.

Mechanism of Action: Inhibition of Photosystem II
The primary herbicidal activity of Methyldymron, like other phenylurea herbicides, stems from

its ability to inhibit photosynthesis at Photosystem II (PSII).[1][2]

Signaling Pathway of Photosystem II Inhibition by Methyldymron:

Methyldymron D1 Protein (QB binding site)Binds to Plastoquinone (PQ)Blocks electron transfer to Electron Transport ChainDisrupts ATP & NADPH ProductionInhibits PhotosynthesisHalts Plant DeathLeads to

Click to download full resolution via product page

Caption: Inhibition of Photosystem II by Methyldymron.

Methyldymron binds to the D1 protein of the PSII complex, specifically at the binding site of

the secondary quinone acceptor (QB).[2][3] This binding is competitive with plastoquinone, the

native electron acceptor. By occupying this site, Methyldymron effectively blocks the electron

flow from the primary quinone acceptor (QA) to QB, thereby interrupting the photosynthetic

electron transport chain.[1] The blockage of electron transport leads to a buildup of highly

reactive triplet chlorophyll, which in turn generates reactive oxygen species (ROS). These ROS

cause lipid peroxidation and membrane damage, leading to cellular leakage and ultimately,

plant death.
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While specific quantitative data on the binding affinity and IC50 value for Methyldymron are

not readily available in the reviewed literature, the general mechanism for phenylurea

herbicides is well-established.

Physiological and Biochemical Effects on Plants
The inhibition of photosynthesis by Methyldymron triggers a series of physiological and

biochemical responses in susceptible plants.

Chlorosis and Necrosis: The initial symptoms of Methyldymron phytotoxicity include

chlorosis (yellowing of leaves), followed by necrosis (tissue death), particularly at the leaf

margins and tips. These symptoms are a direct consequence of the shutdown of

photosynthesis and the subsequent oxidative damage.

Stomatal Closure: Disruption of photosynthesis can lead to changes in stomatal

conductance, affecting transpiration and gas exchange.

Metabolic Perturbations: The cessation of ATP and NADPH production impacts numerous

metabolic pathways that are dependent on energy and reducing power from photosynthesis.

This includes the synthesis of amino acids, lipids, and other essential molecules.

Logical Relationship of Physiological Effects:
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Caption: Cascade of physiological effects induced by Methyldymron.

Herbicidal Efficacy
The effectiveness of Methyldymron varies depending on the weed species, application rate,

and environmental conditions. While specific dose-response studies for a wide range of weeds

are not extensively documented in the available literature, it is classified as a selective

herbicide, primarily used for the control of broadleaf weeds in various crops.
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Factors Influencing Herbicidal Activity:

Weed Species: Different plant species exhibit varying levels of tolerance to Methyldymron.

Growth Stage: Younger, actively growing weeds are generally more susceptible.

Environmental Conditions: Factors such as temperature, humidity, and soil moisture can

influence herbicide uptake and translocation.

Metabolic Fate in the Environment
The persistence and environmental fate of Methyldymron are crucial for assessing its

ecological impact. The primary route of dissipation in soil is through microbial degradation.

Proposed Metabolic Degradation Pathway of Methyldymron in Soil:
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Caption: Proposed microbial degradation pathway of Methyldymron.

Soil microorganisms, including bacteria and fungi, are capable of metabolizing Methyldymron
through various enzymatic reactions. The initial steps likely involve hydroxylation of the phenyl

rings and N-demethylation, followed by the cleavage of the urea bridge. These transformation

products are generally less phytotoxic and more susceptible to further degradation, eventually

leading to mineralization. The specific enzymes and microbial species responsible for the

degradation of Methyldymron have not been extensively characterized in the reviewed

literature.

Experimental Protocols
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Synthesis of Methyldymron
A general procedure for the synthesis of N,N'-disubstituted ureas can be adapted for

Methyldymron. A specific detailed protocol for Methyldymron is not available in the searched

literature, but a plausible synthesis is outlined below.

Reaction Scheme:

Experimental Workflow for Synthesis:
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Caption: General workflow for the synthesis of Methyldymron.

Detailed Methodology:
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In a round-bottom flask, dissolve equimolar amounts of 1-methyl-1-phenylethylamine and

phenyl isocyanate in a suitable aprotic solvent (e.g., diethyl ether or tetrahydrofuran).

Stir the reaction mixture at room temperature. The reaction is typically exothermic.

Continue stirring for several hours to ensure complete reaction. The product, being a solid,

may precipitate out of the solution.

If precipitation occurs, collect the solid by vacuum filtration. If not, the solvent can be

removed under reduced pressure to yield the crude product.

Wash the solid product with a cold, non-polar solvent (e.g., hexane) to remove any

unreacted starting materials.

Dry the purified product under vacuum to obtain Methyldymron.

Note: Characterization of the final product should be performed using techniques such as NMR

spectroscopy and mass spectrometry to confirm its identity and purity.

Analytical Method for Residue Analysis
A general High-Performance Liquid Chromatography (HPLC) with UV detection method can be

developed for the quantitative analysis of Methyldymron residues in soil samples.

Experimental Workflow for Residue Analysis:
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Caption: Workflow for the analysis of Methyldymron residues in soil.
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Detailed Methodology:

Extraction: Extract a known weight of soil sample with a mixture of acetonitrile and water.

Centrifugation: Centrifuge the extract to separate the solid particles.

Solid-Phase Extraction (SPE) Cleanup: Pass the supernatant through a C18 SPE cartridge

to remove interfering substances.

Elution: Elute the retained Methyldymron from the cartridge using acetonitrile.

Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitution: Reconstitute the residue in a known volume of the HPLC mobile phase.

HPLC-UV Analysis: Inject an aliquot of the reconstituted sample into an HPLC system

equipped with a C18 column and a UV detector.

Mobile Phase: A mixture of acetonitrile and water.

Detection Wavelength: Based on the UV absorbance maximum of Methyldymron.

Method Validation Parameters:
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Parameter Description

Linearity
A series of standard solutions of Methyldymron

are analyzed to establish a calibration curve.

Accuracy (Recovery)

Soil samples are spiked with known

concentrations of Methyldymron and analyzed

to determine the percentage recovery.

Precision

Replicate analyses of spiked samples are

performed to assess the repeatability and

reproducibility of the method.

Limit of Detection (LOD)
The lowest concentration of Methyldymron that

can be reliably detected.

Limit of Quantification (LOQ)
The lowest concentration of Methyldymron that

can be accurately quantified.

While a specific validated method for Methyldymron was not found in the reviewed literature,

the above protocol provides a general framework that can be optimized and validated for its

analysis.

Conclusion
Methyldymron is a phenylurea herbicide that acts by inhibiting Photosystem II, leading to the

disruption of photosynthesis and subsequent plant death. This guide has summarized the

available technical information on its chemical properties, mechanism of action, physiological

effects, metabolic fate, and analytical methodologies. Further research is warranted to obtain

more specific quantitative data on its binding kinetics, herbicidal efficacy on a wider range of

weed species, and to fully elucidate its metabolic degradation pathways in various

environmental matrices. Such information will be invaluable for its effective and safe use in

agricultural applications and for a comprehensive understanding of its environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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